Cas no 1376392-61-8 (N-[3-(1,1-Dimethylethyl)-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-5-yl]-1-(2-propyn-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[3-(1,1-Dimethylethyl)-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-5-yl]-1-(2-propyn-1-yl)-4-piperidinecarboxamide
• CAS No: 1376392-61-8
• MF: C₂₀H₃₀N₄O₃S
• MW: 406.542203426361
• CID: 5451525
• PubChem ID: 72150542
• Update Time: 2023-08-27

N-[3-(1,1-Dimethylethyl)-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-5-yl]-1-(2-propyn-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-tert-butyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazol-5-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• Z959519260
• EN300-26623438
• 1376392-61-8
• N-[5-Tert-butyl-2-(1,1-dioxothiolan-3-yl)pyrazol-3-yl]-1-prop-2-ynylpiperidine-4-carboxamide
• N-[3-(1,1-Dimethylethyl)-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-5-yl]-1-(2-propyn-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C20H30N4O3S/c1-5-9-23-10-6-15(7-11-23)19(25)21-18-13-17(20(2,3)4)22-24(18)16-8-12-28(26,27)14-16/h1,13,15-16H,6-12,14H2,2-4H3,(H,21,25)
• InChI Key： KTECDAHROPXOPL-UHFFFAOYSA-N
• SMILES： N1(CC#C)CCC(C(NC2N(C3CCS(=O)(=O)C3)N=C(C(C)(C)C)C=2)=O)CC1

Computed Properties

• Exact Mass: 406.20386201g/mol
• Monoisotopic Mass: 406.20386201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 651.2±55.0 °C(Predicted)
• pka: 13.68±0.20(Predicted)